2-Propylvaleronitrile

• CAS: 13310-75-3
• Synonyms: 4-Cyanoheptane; Dipropylacetonitrile; 2-Propylpentanenitrile
• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol
• SMILES: CCCC(CCC)C#N
• InChI: InChI=1S/C8H15N/c1-3-5-8(7-9)6-4-2/h8H,3-6H2,1-2H3
• InChIKey: YCBOPMITSGZJDX-UHFFFAOYSA-N

2-Propylvaleronitrile, also systematically named 2-propylpentanenitrile or dipropylacetonitrile, is a branched aliphatic nitrile with the molecular formula C8H15N and a molecular weight of 125.21 g/mol. It is a colorless to pale yellow liquid with a characteristic odor and a boiling point of 183-184 °C.

2-Propylvaleronitrile (CAS 13310-75-3): A Critical Aliphatic Nitrile Intermediate and Pharmacopoeial Reference Standard

2-Propylvaleronitrile, also systematically named 2-propylpentanenitrile or dipropylacetonitrile, is a branched aliphatic nitrile with the molecular formula C8H15N and a molecular weight of 125.21 g/mol [1]. It is a colorless to pale yellow liquid with a characteristic odor and a boiling point of 183-184 °C [2]. Its primary identity is as a key organic intermediate in the synthesis of valproic acid, a widely prescribed antiepileptic and mood-stabilizing drug, and it is officially designated as Valproic Acid EP Impurity I [3].

• [1] NCATS Inxight Drugs. 2-PROPYLVALERONITRILE. UNII: HTD29QGA4I. View Source
• [2] Naarini. Valproic Acid EP Impurity I (VAP-007). CAS: 13310-75-3. Boiling Point: 183-184 °C. View Source
• [3] SynZeal. Valproic Acid EP Impurity I. CAS: 13310-75-3. View Source

Why Generic Nitriles or Valeric Acid Derivatives Cannot Substitute for 2-Propylvaleronitrile in Regulated Pharmaceutical Applications

The value of 2-Propylvaleronitrile is not derived from its general chemical reactivity as an aliphatic nitrile, but from its highly specific identity as a structurally confirmed impurity in the synthesis of valproic acid. A generic nitrile, such as butyronitrile or valeronitrile, cannot serve as a reference standard for valproic acid impurity profiling because its molecular structure, physicochemical properties, and chromatographic behavior differ fundamentally from 2-propylvaleronitrile [1]. The compound is supplied with detailed characterization data compliant with regulatory guidelines, including a certified purity of ≥98% (HPLC) with known impurity profiles . This ensures traceability against pharmacopoeial standards for applications in analytical method development, method validation (AMV), and quality control (QC) for Abbreviated New Drug Applications (ANDA) [2].

• [1] Sielc. Separation of 2-Propylvaleronitrile on Newcrom R1 HPLC column. 2018. View Source
• [2] ChemWhat. Valproic Acid EP Impurity I. CAS: 13310-75-3. View Source

Quantitative Evidence for 2-Propylvaleronitrile Differentiation: A Comparative Analysis Against In-Class Alternatives and Regulated Impurities

Pharmacopoeial Identity and Purity: 2-Propylvaleronitrile vs. Generic Nitriles and Valeric Acid

2-Propylvaleronitrile is not a generic chemical reagent but is specifically designated as Valproic Acid EP Impurity I with a certified purity of ≥98% (HPLC) and traceability to pharmacopoeial standards [1] . In contrast, bulk industrial nitriles like valeronitrile are typically sold at 95-97% purity without certified impurity profiles, making them unfit for use as reference standards .

Evidence Dimension	Purity and regulatory compliance for use as a pharmaceutical reference standard
Target Compound Data	Purity: 98% (HPLC); Certified as Valproic Acid EP Impurity I; Supplied with CoA and characterization data
Comparator Or Baseline	Valeronitrile: Purity 95-97% (typical industrial grade); No regulatory pharmacopoeial status
Quantified Difference	2-Propylvaleronitrile meets EP impurity I standards, while valeronitrile fails to meet identity or purity criteria for pharmacopoeial reference standard use.
Conditions	HPLC analysis with certified reference materials as per European Pharmacopoeia guidelines

Why This Matters

For analytical method validation and quality control in ANDA submissions, only a compound with certified purity and regulatory identity can serve as a reference standard, directly impacting procurement decisions in pharmaceutical R&D.

• [1] SynZeal. Valproic Acid EP Impurity I. CAS: 13310-75-3. Supplied with detailed characterization data compliant with regulatory guidelines. View Source

Molecular Weight: 2-Propylvaleronitrile vs. 2,2-Dipropylvaleronitrile (EP Impurity J)

2-Propylvaleronitrile (Valproic Acid EP Impurity I) has a molecular weight of 125.21 g/mol [1]. Its synthesis by-product, 2,2-Dipropylvaleronitrile (Valproic Acid EP Impurity J), a dialkylated nitrile, has a molecular weight of 167.29 g/mol [2]. This 42.08 g/mol mass difference allows for baseline separation via HPLC or GC-MS in a single analytical run, a critical requirement for impurity profiling in pharmaceutical analysis [3].

Evidence Dimension	Molecular weight and chromatographic retention
Target Compound Data	Molecular weight: 125.21 g/mol
Comparator Or Baseline	2,2-Dipropylvaleronitrile (Valproic Acid EP Impurity J): Molecular weight: 167.29 g/mol
Quantified Difference	Mass difference of 42.08 g/mol, ensuring baseline chromatographic separation
Conditions	HPLC and GC-MS methods for valproic acid impurity profiling

Why This Matters

In impurity profiling, co-eluting impurities can lead to inaccurate quantification. The molecular weight difference between EP Impurity I and J ensures their distinct detection and quantification, making 2-Propylvaleronitrile a non-substitutable reference compound.

• [1] NCATS Inxight Drugs. 2-PROPYLVALERONITRILE. UNII: HTD29QGA4I. Molecular Weight: 125.21. View Source
• [2] NCATS Inxight Drugs. 2,2-DIPROPYLVALERONITRILE. UNII: NSC-915. Molecular Weight: 167.29. View Source
• [3] Sielc. 2-Propylvaleronitrile. HPLC separation on Newcrom R1 column. 2018. View Source

Boiling Point and Purification: 2-Propylvaleronitrile vs. Valproic Acid

2-Propylvaleronitrile has a boiling point of 183-184 °C at 760 mmHg [1], while valproic acid has a boiling point of 220 °C [2]. This 36 °C difference enables the removal of this nitrile impurity from the final active pharmaceutical ingredient (API) via fractional distillation during synthesis, simplifying purification processes for valproic acid manufacturers .

Evidence Dimension	Boiling point for separation from API
Target Compound Data	Boiling point: 183-184 °C at 760 mmHg
Comparator Or Baseline	Valproic Acid: Boiling point: 220 °C
Quantified Difference	36 °C difference in boiling points
Conditions	Atmospheric pressure (760 mmHg)

Why This Matters

For procurement in API manufacturing, a clear boiling point differential is essential for designing efficient purification processes. The significant gap between 2-Propylvaleronitrile and valproic acid confirms its effective removal during synthesis.

• [1] Naarini. Valproic Acid EP Impurity I (VAP-007). CAS: 13310-75-3. Boiling Point: 183-184 °C. View Source
• [2] Web Archive. VALPROIC ACID (2-PROPYLPENTANOIC ACID). Boiling Point: 220 °C. View Source

LogP as a Critical Parameter for Chromatographic Method Development: 2-Propylvaleronitrile vs. Valproic Acid

The partition coefficient (LogP) is a key determinant of reversed-phase HPLC retention. 2-Propylvaleronitrile has a LogP of 2.71 at 21.8 °C and pH 5 , while the API, Valproic Acid, has a LogP of approximately 2.75 [1]. The subtle LogP difference of approximately 0.04 requires precise control of mobile phase conditions to achieve baseline separation, highlighting the necessity of using a certified reference standard of 2-Propylvaleronitrile during method validation [2].

Evidence Dimension	Lipophilicity and reversed-phase HPLC retention time
Target Compound Data	LogP: 2.71 at 21.8 °C, pH 5
Comparator Or Baseline	Valproic Acid: LogP ~2.75
Quantified Difference	LogP difference: ~0.04
Conditions	Reversed-phase HPLC; acetonitrile/water/phosphoric acid mobile phase; Newcrom R1 column

Why This Matters

The close LogP values between 2-Propylvaleronitrile and valproic acid make their chromatographic separation challenging. Using a certified reference standard of the impurity is essential for accurate method validation and routine quality control.

• [1] PubChem. Valproic Acid. LogP: 2.75. View Source
• [2] Sielc. 2-Propylvaleronitrile. HPLC separation on Newcrom R1 column. 2018. View Source

Key Application Scenarios for 2-Propylvaleronitrile in Research and Pharmaceutical Manufacturing

Certified Reference Standard for Abbreviated New Drug Application (ANDA) Method Development

Generic drug manufacturers developing valproic acid products require a certified reference standard of Valproic Acid EP Impurity I to validate their analytical methods. 2-Propylvaleronitrile, supplied with a Certificate of Analysis and traceable to pharmacopoeial standards, is required for HPLC or GC method validation to ensure accurate impurity detection and quantification, meeting FDA and EMA regulatory requirements for ANDA submissions [1].

Impurity Profiling and Identification During Valproic Acid Scale-Up Synthesis

During the industrial synthesis of valproic acid, the formation of 2-Propylvaleronitrile occurs as a key by-product from the incomplete hydrolysis of dipropylacetonitrile. Process chemists require a pure standard of this compound to identify and quantify it in reaction streams at various stages, ensuring the impurity is effectively removed below the 0.10% ICH threshold before final API isolation [2].

Pharmacokinetic and Metabolic Study Control

In preclinical or clinical studies of valproic acid, the parent drug and its related substances must be tracked. The validated HPLC method for 2-Propylvaleronitrile, as developed on the Newcrom R1 column, is suitable for pharmacokinetic applications, allowing researchers to study the absorption, distribution, metabolism, and excretion (ADME) profile of the impurity versus the API [3].

Quality Control for Commercial Valproic Acid Manufacturing

Commercial valproic acid manufacturers require 2-Propylvaleronitrile as a working standard for routine quality control (QC) release testing of each API batch. The compound's hazard profile (GHS07, H302, H315, H319, H335) mandates specific safety protocols (P260, P280, P301+P310), making its procurement as a ready-to-use reference solution safer and more efficient than attempting in-house synthesis or isolation of the impurity .

• [1] SynZeal. Valproic Acid EP Impurity I. CAS: 13310-75-3. Used for analytical method development and ANDA applications. View Source
• [2] ChemWhat. Valproic Acid EP Impurity I. CAS: 13310-75-3. Can be used for analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA. View Source
• [3] Sielc. 2-Propylvaleronitrile. HPLC method is scalable and suitable for pharmacokinetics. 2018. View Source